peurtitol A
peurtitol A
Brand Name:
Vulcanchem
CAS No.:
119736-67-3
VCID:
VC0053676
InChI:
InChI=1S/C15H24BrClO/c1-10(2)7-13(18)8-11(3)12-5-6-15(4,17)14(16)9-12/h7,13-14,18H,5-6,8-9H2,1-4H3/b12-11+/t13-,14-,15-/m0/s1
SMILES:
CC(=CC(CC(=C1CCC(C(C1)Br)(C)Cl)C)O)C
Molecular Formula:
C15H24BrClO
Molecular Weight:
335.71 g/mol
peurtitol A
CAS No.: 119736-67-3
Main Products
VCID: VC0053676
Molecular Formula: C15H24BrClO
Molecular Weight: 335.71 g/mol
| CAS No. | 119736-67-3 |
|---|---|
| Product Name | peurtitol A |
| Molecular Formula | C15H24BrClO |
| Molecular Weight | 335.71 g/mol |
| IUPAC Name | (4R,6E)-6-[(3S,4S)-3-bromo-4-chloro-4-methylcyclohexylidene]-2-methylhept-2-en-4-ol |
| Standard InChI | InChI=1S/C15H24BrClO/c1-10(2)7-13(18)8-11(3)12-5-6-15(4,17)14(16)9-12/h7,13-14,18H,5-6,8-9H2,1-4H3/b12-11+/t13-,14-,15-/m0/s1 |
| Standard InChIKey | RFSBZWKXXBPLGT-TYJHLQBPSA-N |
| Isomeric SMILES | CC(=C[C@@H](C/C(=C/1\CC[C@]([C@H](C1)Br)(C)Cl)/C)O)C |
| SMILES | CC(=CC(CC(=C1CCC(C(C1)Br)(C)Cl)C)O)C |
| Canonical SMILES | CC(=CC(CC(=C1CCC(C(C1)Br)(C)Cl)C)O)C |
| Synonyms | peurtitol A |
| PubChem Compound | 3035892 |
| Last Modified | Nov 11 2021 |
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